17,20:20,21-Bis(methylenedioxy)-5β-pregnan-3β-ol
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound 17,20:20,21-Bis(methylenedioxy)-5β-pregnan-3β-ol involves the conversion of starting materials into intermediate compounds, followed by the final compound. The synthesis pathway involves several steps, including protection, reduction, and oxidation reactions.", "Starting Materials": [ "5β-Pregnan-3β-ol-20-one", "Methylenedioxybenzene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Pyridine", "Chloroform", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the hydroxyl group at C-3 of 5β-Pregnan-3β-ol-20-one by acetylation using acetic anhydride and pyridine.", "Step 2: Reduction of the keto group at C-20 of the protected compound using sodium borohydride in methanol.", "Step 3: Protection of the hydroxyl group at C-21 of the reduced compound by reaction with methylenedioxybenzene in the presence of hydrochloric acid.", "Step 4: Oxidation of the methylenedioxy group at C-17 and C-20 of the protected and reduced compound using sodium hydroxide in water and chloroform to obtain the final compound, 17,20:20,21-Bis(methylenedioxy)-5β-pregnan-3β-ol." ] } | |
CAS RN |
19458-49-2 |
Product Name |
17,20:20,21-Bis(methylenedioxy)-5β-pregnan-3β-ol |
Molecular Formula |
C23H36O5 |
Molecular Weight |
392.536 |
InChI |
InChI=1S/C23H36O5/c1-20-8-5-16(24)11-15(20)3-4-17-18(20)6-9-21(2)19(17)7-10-22(21)23(28-14-26-22)12-25-13-27-23/h15-19,24H,3-14H2,1-2H3/t15-,16+,17-,18?,19+,20+,21+,22-,23?/m1/s1 |
InChI Key |
BMASJGTXZQYHKW-VGRYNZERSA-N |
SMILES |
CC12CCC(CC1CCC3C2CCC4(C3CCC45C6(COCO6)OCO5)C)O |
Origin of Product |
United States |
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